6-amino-5-((4-benzhydrylpiperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-5-(4-benzhydrylpiperazin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C23H27N5O4S/c1-25-21(24)20(22(29)26(2)23(25)30)33(31,32)28-15-13-27(14-16-28)19(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,19H,13-16,24H2,1-2H3
• InChI Key: DZIQHFIEOBNYSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)N
• Molecular Formula: C23H27N5O4S
• Molecular Weight: 469.6 g/mol

Description

6-amino-5-((4-benzhydrylpiperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H27N5O4S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modifications

Synthesis Techniques : Research has developed various methods for synthesizing derivatives of pyrimidine-diones, highlighting the flexibility and adaptability of these compounds for different scientific applications. For instance, the study by Hamama et al. (2012) elaborates on the facile construction of substituted pyrimido[4,5-d]pyrimidones by transforming enaminouracil, demonstrating a method to produce pyrimido[4,5-d]pyrimidin-2,4-dione ring systems with potential for further chemical modifications Facile construction of substituted pyrimido[4,5-d]pyrimidones by transformation of enaminouracil.

Chemical Transformations : The versatility of pyrimidine-diones in chemical reactions is showcased through the synthesis of complex molecules, which could be beneficial for developing new materials or drugs. For example, Ghorab et al. (2017) synthesized a series of sulfonamide derivatives, demonstrating the compound's utility in creating biologically active molecules Synthesis, antimicrobial activity and docking study of some novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying biologically active sulfonamide moiety.

Potential Applications

Biological Activities : The structural backbone of pyrimidine-diones allows for the exploration of their biological activities. Studies have investigated their potential as antimicrobial, antifungal, and antiproliferative agents. For instance, Abdelrazek et al. (2019) highlighted the synthesis of pyrido[2,3-d]pyrimidinones using a novel catalyst, indicating potential applications in pharmaceuticals One-Pot, Three-Component Synthesis of Pyrido[2,3-d]Pyrimidinones Using Aluminate Sulfonic Acid Nanocatalyst under Grinding Technique.

Antiproliferative Activity : The modification of pyrimidine-dione derivatives has been researched for their potential in cancer therapy. Chandrappa et al. (2008) synthesized novel thiazolidine-2,4-dione derivatives and evaluated their antiproliferative activity against various human cancer cell lines, demonstrating the compound's utility in the development of new anticancer drugs Synthesis and in vitro antiproliferative activity against human cancer cell lines of novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-diones.